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Compound of Interest

Compound Name: (R)-(-)-2-Hexanol

Cat. No.: B2871620

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-Hexanol, a chiral secondary alcohol, is a valuable building block in asymmetric
synthesis, particularly in the pharmaceutical and fragrance industries. A thorough
understanding of its solubility profile and compatibility with various solvents is paramount for its
effective use in reaction chemistry, purification processes, and formulation development. This
technical guide provides a comprehensive overview of the solubility of (R)-(-)-2-Hexanol,
supported by experimental protocols and a logical workflow for solvent selection.

Core Physical and Chemical Properties

Before delving into its solubility, a summary of the key physical and chemical properties of (R)-
(-)-2-Hexanol is presented in the table below. It is important to note that while much of the
available quantitative solubility data pertains to the racemic mixture, 2-hexanol, this information
serves as a reliable proxy for the (R)-enantiomer in achiral solvent systems, as the fundamental
intermolecular forces governing solubility are not significantly influenced by stereochemistry in
such cases.
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Property Value

Molecular Formula CeH140

Molecular Weight 102.17 g/mol [1]
Appearance Colorless liquid

Boiling Point 137-138 °C at 760 mmHg[2]
Density 0.814 g/mL at 20 °C[2]

CAS Number 26549-24-6[3]

Solubility Profile of (R)-(-)-2-Hexanol

The solubility of (R)-(-)-2-Hexanol is dictated by its molecular structure: a six-carbon aliphatic
chain that imparts nonpolar character, and a hydroxyl (-OH) group that can participate in
hydrogen bonding, contributing to its polarity. This amphiphilic nature results in varying degrees
of solubility across a spectrum of solvents.

The following table summarizes the quantitative solubility data for 2-hexanol, which can be
considered representative for (R)-(-)-2-Hexanol in achiral solvents.
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Solubility (g/L) at Qualitative

Solvent Class Solvent .
25°C Solubility

Protic Solvents

Water 14[1] Sparingly Soluble

Methanol 1319.98[4] Miscible

Ethanol 1315.9[4] Miscible

Isopropanol 1282.96[4] Miscible

n-Butanol 1158.63[4] Miscible

Aprotic Polar Solvents

Acetone 542.0[4] Soluble

Ethyl Acetate 299.17[4] Soluble

Acetonitrile 309.13[4] Soluble

Dimethyl Sulfoxide

(DMSO) 617.06[4] Soluble

Dichloromethane 423.16[4] Soluble

Aprotic Nonpolar

Solvents

Diethyl Ether 455.93[4] Soluble

Toluene 107.04[4] Soluble

n-Hexane 293.35[4] Soluble

Cyclohexane 171.93[4] Soluble

Solvent Compatibility

Based on the principle of "like dissolves like," (R)-(-)-2-Hexanol exhibits excellent compatibility
with a wide range of organic solvents.
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e Polar Protic Solvents: Due to its hydroxyl group, it is miscible with other short-chain alcohols
like methanol, ethanol, and isopropanol through the formation of hydrogen bonds.

e Polar Aprotic Solvents: It is readily soluble in polar aprotic solvents such as acetone, ethyl
acetate, and DMSO, which can act as hydrogen bond acceptors.

» Nonpolar Solvents: The hexyl chain allows for significant van der Waals interactions,
rendering it soluble in nonpolar solvents like hexane, toluene, and diethyl ether.

e Agueous Incompatibility: Its relatively long hydrocarbon chain limits its solubility in water,
making it only sparingly soluble.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for the qualitative and quantitative determination of
the solubility of a compound like (R)-(-)-2-Hexanol.

Qualitative Solubility Assessment

Objective: To rapidly determine if a substance is soluble, sparingly soluble, or insoluble in a
given solvent.

Materials:

(R)-(-)-2-Hexanol

A range of solvents (e.g., water, ethanol, hexane)

Small test tubes (13x100 mm)

Vortex mixer

Pipettes
Procedure:
e Add approximately 2 mL of the chosen solvent to a clean, dry test tube.

e Add 2-3 drops (approximately 0.1 mL) of (R)-(-)-2-Hexanol to the solvent.
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» Vortex the mixture for 30-60 seconds.
e Observe the solution against a well-lit background.
 Interpretation of Results:
o Soluble: A clear, homogeneous solution is formed with no visible droplets of the solute.

o Sparingly Soluble: The solution appears cloudy or forms a fine emulsion, or a significant
portion of the solute dissolves but a small amount remains as a separate phase.

o Insoluble: Two distinct layers are observed, or the droplets of the solute do not diminish in
size.

Quantitative Solubility Determination (Gravimetric
Method)

Objective: To determine the precise concentration of a saturated solution of (R)-(-)-2-Hexanol
in a specific solvent at a given temperature.

Materials:

e (R)-(-)-2-Hexanol

e Chosen solvent

 Scintillation vials or small flasks with secure caps

o Constant temperature bath or incubator

e Analytical balance

e Syringe filters (0.45 um, PTFE or other solvent-compatible material)
e Glass syringes

e Pre-weighed evaporation dishes
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Procedure:

¢ Add an excess amount of (R)-(-)-2-Hexanol to a known volume of the solvent in a
scintillation vial (e.g., 5 mL of solvent). The presence of undissolved solute is crucial to
ensure saturation.

e Securely cap the vial and place it in a constant temperature bath set to the desired
temperature (e.g., 25 °C).

» Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached. A magnetic stirrer or orbital shaker can be used.

 After equilibration, allow the vial to sit undisturbed in the temperature bath for at least 2
hours to allow any undissolved material to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a
glass syringe. Avoid disturbing the undissolved solute.

» Attach a syringe filter to the syringe and dispense the saturated solution into a pre-weighed
evaporation dish. Record the exact volume transferred.

o Carefully evaporate the solvent from the dish in a fume hood or under a gentle stream of
nitrogen. Avoid excessive heating that could volatilize the (R)-(-)-2-Hexanol.

e Once the solvent has completely evaporated, reweigh the evaporation dish containing the
dried solute.

e Calculation:

o Mass of dissolved (R)-(-)-2-Hexanol = (Final weight of dish + solute) - (Initial weight of
dish)

o Solubility (g/L) = (Mass of dissolved (R)-(-)-2-Hexanol in g) / (Volume of solution
transferred in L)

Logical Workflow for Solvent Selection
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The selection of an appropriate solvent is a critical step in any process involving (R)-(-)-2-
Hexanol. The following diagram illustrates a logical workflow for this process.

Define Application
(e.g., Reaction, Extraction, Crystallization)

i

Identify Key Solvent Properties Required
(e.g., Polarity, Boiling Point, Inertness)

:

Consult Solubility Data Table

i

Perform Qualitative Solubility Screening

i

Evaluate Solvent Compatibility
(with reagents, materials of construction)

i

Consider Safety and Environmental Factors
(Toxicity, Flammability, Green Chemistry Principles)

:

Perform Small-Scale Process Simulation

i

Select Optimal Solvent
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Caption: Logical workflow for selecting an optimal solvent for (R)-(-)-2-Hexanol.

In conclusion, (R)-(-)-2-Hexanol's amphiphilic character provides it with a versatile solubility
profile, making it compatible with a broad array of common organic solvents. This technical
guide offers the foundational data and methodologies necessary for researchers and
professionals to make informed decisions regarding solvent selection for applications involving
this important chiral alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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